Cas no 14742-36-0 (3,4,5,6-Tetrafluorosalicylic Acid)

• Product Name: 3,4,5,6-Tetrafluorosalicylic Acid
• CAS No: 14742-36-0
• MF: C₇H₂F₄O₃
• MW: 210.082596302032
• CID: 120613
• Update Time: 2025-06-09

3,4,5,6-Tetrafluorosalicylic Acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2,3,4,5-tetrafluoro-6-hydroxy-
• 3,4,5,6-Tetrafluorosalicylic Acid
• 2,3,4,5-tetrafluoro-6-hydroxybenzoic acid
• 3,4,5,6-TETRAFLUORO-2-HYDROXYBENZOIC ACID
• Tetrafluorosalicylic acid
• WKYGDMSOKGXAAY-UHFFFAOYSA-N
• PC52121
• FCH1326336
• Benzoic acid, 2,3,4,5-tetrafluoro-6-hydroxy-
• 2,3,4,5-Tetrafluoro-6-hydroxybenzo

• Inchi： 1S/C7H2F4O3/c8-2-1(7(13)14)6(12)5(11)4(10)3(2)9/h12H,(H,13,14)
• InChI Key： WKYGDMSOKGXAAY-UHFFFAOYSA-N
• SMILES： FC1=C(C(=C(C(=C1C(=O)O)O)F)F)F

Computed Properties

• Exact Mass: 209.99400
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 2

Experimental Properties

• Color/Form: Not determined
• Density: 1.792
• Melting Point: 170.0 to 175.0 deg-C
• Boiling Point: 282.1 °C at 760 mmHg
• Flash Point: 124.4 °C
• Refractive Index: 1.509
• PSA: 57.53000
• LogP: 1.64680
• Solubility: Not determined

3,4,5,6-Tetrafluorosalicylic Acid Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： 36/37/39
• Safety Term：S36/37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives
• Pharmaceutical and Biochemical Products Medicinal Building Blocks Fluorine containing Building Blocks

Additional information on 3,4,5,6-Tetrafluorosalicylic Acid

3,4,5,6-Tetrafluorosalicylic Acid: A Comprehensive Overview

The compound 3,4,5,6-Tetrafluorosalicylic Acid, also known by its CAS number 14742-36-0, is a highly fluorinated derivative of salicylic acid. This compound has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields. The introduction of four fluorine atoms into the aromatic ring of salicylic acid not only enhances its stability but also imparts novel electronic and physical characteristics that make it a valuable molecule for research and development.

Recent studies have highlighted the importance of fluorinated compounds in drug design and materials science. The fluorination of salicylic acid in the 3,4,5,6 positions creates a highly symmetrical structure that is both chemically inert and thermally stable. This makes 3,4,5,6-Tetrafluorosalicylic Acid an ideal candidate for use in high-performance materials such as polymers and coatings. Additionally, its electronic properties make it a promising candidate for applications in optoelectronics and sensor technology.

In the pharmaceutical industry, the fluorination of organic molecules is often associated with improved bioavailability and pharmacokinetic profiles. Researchers have explored the potential of 3,4,5,6-Tetrafluorosalicylic Acid as a precursor for drug development. Its ability to form stable esters and amides suggests that it could serve as a building block for developing new therapeutic agents targeting various diseases.

The synthesis of 3,4,5,6-Tetrafluorosalicylic Acid involves a multi-step process that typically begins with the fluorination of salicylic acid derivatives. Recent advancements in fluorination techniques have made this process more efficient and scalable. For instance, the use of electrophilic fluorination agents under controlled conditions has enabled the selective introduction of fluorine atoms at specific positions on the aromatic ring.

The environmental impact of fluorinated compounds is another area of active research. While 3,4,5,6-Tetrafluorosalicylic Acid itself is not classified as a hazardous substance under current regulations (as per its CAS number 14742-36-0), its degradation pathways and potential accumulation in ecosystems are topics of interest to environmental scientists. Studies are ongoing to assess its biodegradability and to develop strategies for minimizing its environmental footprint.

In conclusion, 3,4,5,6-Tetrafluorosalicylic Acid represents a fascinating example of how chemical modification can unlock new possibilities for a well-known compound like salicylic acid. With its unique properties and diverse applications across multiple industries,
this compound continues to be a subject of intense research and development efforts.